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Compound of Interest

Compound Name: 4-(2-Carboxyvinyl)benzoic acid

Cat. No.: B034338 Get Quote

An In-Depth Technical Guide to 4-(2-Carboxyvinyl)benzoic Acid: Properties, Synthesis, and

Applications

Introduction
4-(2-Carboxyvinyl)benzoic acid, a bifunctional organic compound, is a subject of significant

interest in materials science and supramolecular chemistry.[1] Its rigid, conjugated structure,

featuring a benzoic acid group linked to an acrylic acid via a vinyl bridge, provides two reactive

carboxylic acid groups.[1] This unique molecular architecture establishes it as a crucial building

block in the synthesis of advanced materials. This guide offers a comprehensive overview of its

chemical and physical properties, a detailed synthesis protocol, and an exploration of its

diverse applications, particularly for researchers and professionals in drug development and

materials science.

Physicochemical Properties
The distinct properties of 4-(2-carboxyvinyl)benzoic acid are foundational to its utility in

various scientific applications. Its IUPAC name is (E)-4-(2-carboxyvinyl)benzoic acid, and it is

also commonly known as 4-carboxycinnamic acid.[2] The compound is registered under the

CAS Number 19675-63-9.[1][2][3][4]

A summary of its key quantitative data is presented below:
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Property Value Source(s)

Molecular Formula C10H8O4 [2][3][4][5]

Molecular Weight 192.17 g/mol [1][3][4]

InChI Key
HAEJSGLKJYIYTB-

ZZXKWVIFSA-N
[1][2][5]

Canonical SMILES
OC(=O)/C=C/C1C=CC(=CC=1

)C(O)=O
[2]

Synthesis of 4-(2-Carboxyvinyl)benzoic Acid
The synthesis of 4-(2-carboxyvinyl)benzoic acid is most commonly achieved through the

Knoevenagel condensation, a cornerstone reaction for preparing α,β-unsaturated acids.[1] This

established method involves the reaction of 4-formylbenzoic acid with malonic acid.[1]

Experimental Protocol: Knoevenagel Condensation
This protocol outlines a standard laboratory procedure for the synthesis of 4-(2-
carboxyvinyl)benzoic acid.

Materials:

4-formylbenzoic acid

Malonic acid

Pyridine (as a basic catalyst)

Ethanol (as a solvent)

Hydrochloric acid (for acidification)

Distilled water

Standard laboratory glassware (round-bottom flask, condenser, etc.)
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Heating mantle and magnetic stirrer

Filtration apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-formylbenzoic acid in ethanol.

Addition of Reagents: To this solution, add an equimolar amount of malonic acid followed by

a catalytic amount of pyridine.

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Slowly add

dilute hydrochloric acid to the mixture until it becomes acidic (pH ~2), which will precipitate

the crude product.

Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold

distilled water to remove any unreacted starting materials and impurities. The crude product

can be further purified by recrystallization from a suitable solvent system, such as an

ethanol/water mixture.

Drying: Dry the purified product in a vacuum oven to obtain 4-(2-carboxyvinyl)benzoic acid
as a white solid.
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Caption: Knoevenagel condensation workflow for the synthesis of 4-(2-carboxyvinyl)benzoic
acid.

Applications in Research and Development
The unique structural characteristics of 4-(2-carboxyvinyl)benzoic acid make it a versatile

compound with several important applications.

Metal-Organic Frameworks (MOFs) and Coordination
Polymers
The most prominent application of 4-(2-carboxyvinyl)benzoic acid is as a bifunctional organic

linker in the construction of Metal-Organic Frameworks (MOFs) and coordination polymers.[1]

Its rigidity and the presence of two carboxylic acid groups with different spatial orientations

allow for the formation of diverse and complex porous crystalline structures.[1] These materials

have tunable properties and are investigated for applications in gas storage, catalysis, and

separation. A notable example is its use in the synthesis of SNU-70, a type of MOF.[1] The

solvothermal synthesis method is commonly employed, where the compound is reacted with a

metal salt, such as zinc nitrate, in a high-boiling point solvent like N,N-diethylformamide (DEF).

[1]
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Polymer Chemistry
In the field of polymer chemistry, 4-(2-carboxyvinyl)benzoic acid serves as a cross-linking

agent or a monomer. Its incorporation into polyesters and polyacrylates can enhance their

mechanical strength and introduce specific responsive behaviors.[1]

Organic Synthesis and Medicinal Chemistry
This compound is a valuable synthetic intermediate for the creation of more complex organic

molecules.[1] Its dual carboxylic acid functionality allows for selective chemical modifications,

providing a high degree of control in molecular design.[1] This is particularly relevant in the

synthesis of thiazole derivatives, which are significant in medicinal chemistry, and as an

intermediate in the preparation of heteropolycyclic quinolones.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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